Cas no 1093-58-9 (Clostebol Standard)

• Product Name: Clostebol Standard
• CAS No: 1093-58-9
• MF: C₁₉H₂₇ClO₂
• MW: 322.869485139847
• CID: 40717
• PubChem ID: 68947
• Update Time: 2025-06-24

Clostebol Standard Chemical and Physical Properties

Names and Identifiers

• Clostebol
• 4-Chlorotestosterone
• 4-Chloro-17b-hydroxy-4-androsten-3-one
• (8R,9S,10R,13S,14S,17S)-4-chloro-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 4-Chlor-testosteron
• Clostebol (INN)
• Clostebolum
• Clostebolum [INN-Latin]
• Cholostebol
• 17β-Clostebol
• Chlortestosterone
• Clostebol VETRANAL
• ClostebolAcetateBase
• Clostebol Solution, 100ppm
• Chlorotestosteronum acetate
• 4-CHLOROTESTOSTERONE ALCOHOL
• Clostebol Standard
• UNII-Z7D4G976SH
• CLOSTEBOL [WHO-DD]
• Clostebol (1.0mg/ml in Acetonitrile)
• DB01521
• CLOSTEBOL [MI]
• 1093-58-9
• EINECS 214-133-9
• Tox21_111857
• LMST02020019
• D07731
• Q422322
• CAS-1093-58-9
• NS00007106
• NCGC00160498-01
• 4-Chloro-17beta-hydroxyandrost-4-en-3-one
• DTXSID5046192
• CHEMBL2106571
• SCHEMBL146712
• 4-Chloro-17.beta.-hydroxyandrost-4-en-3-one
• Clostebol [INN]
• DTXCID3026192
• Z7D4G976SH
• CHEBI:135372
• Androst-4-en-3-one, 4-chloro-17-hydroxy-, (17.beta.)-
• 214-133-9
• Androst-4-en-3-one, 4-chloro-17-hydroxy-, (17beta)-
• KCZCIYZKSLLNNH-FBPKJDBXSA-N
• 4-chloro-delta-4-androstene-3alpha-ol-17-one
• Clostebolum (INN-Latin)

• Inchi： 1S/C19H27ClO2/c1-18-10-8-15(21)17(20)14(18)4-3-11-12-5-6-16(22)19(12,2)9-7-13(11)18/h11-13,16,22H,3-10H2,1-2H3/t11-,12-,13-,16-,18+,19-/m0/s1
• InChI Key： KCZCIYZKSLLNNH-FBPKJDBXSA-N
• SMILES： ClC1C(CC[C@@]2(C)C=1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H](CC[C@H]21)O)=O

Computed Properties

• Exact Mass: 322.17000
• Monoisotopic Mass: 322.169958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.0514 (estimate)
• Melting Point: 188-190°
• Boiling Point: 448.4°Cat760mmHg
• Flash Point: 225°C
• Refractive Index: 1.567
• PSA: 37.30000
• LogP: 4.44570
• Specific Rotation: D20 +148° (CHCl3)

Clostebol Standard Security Information

• Hazard Category Code： R40
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R40
• Safety Term：S36/37
• Storage Condition：Keep it tightly closed.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives

Additional information on Clostebol Standard

Comprehensive Analysis of Clostebol Standard (CAS No. 1093-58-9): Properties, Applications, and Industry Insights

Clostebol Standard (CAS No. 1093-58-9), also known as 4-chlorotestosterone, is a synthetic anabolic-androgenic steroid (AAS) derivative. This compound has garnered significant attention in pharmaceutical research, sports science, and analytical chemistry due to its unique properties. As a chlorinated testosterone analog, it exhibits modified hormonal activity compared to its parent compound, making it a subject of interest for both therapeutic and analytical applications.

The molecular structure of Clostebol Standard features a chlorine atom at the 4-position, which significantly alters its binding affinity to androgen receptors. This modification reduces its androgenic potency while retaining anabolic effects, a characteristic that has led to its exploration in muscle-wasting conditions and tissue repair applications. Researchers particularly value this compound as a reference standard in mass spectrometry and chromatography for detecting similar compounds in biological samples.

Recent trends in sports anti-doping research have increased demand for high-purity Clostebol Standard materials. Analytical laboratories require reliable reference standards to develop sensitive detection methods, especially with the growing sophistication of performance-enhancing drug formulations. The compound's stability and well-characterized properties make it ideal for method validation and quality control procedures in anti-doping laboratories worldwide.

In pharmaceutical development, Clostebol acetate (a prodrug form) has been studied for potential applications in wound healing and post-surgical recovery. The compound's ability to stimulate protein synthesis while minimizing virilizing effects makes it particularly interesting for certain medical applications. However, researchers emphasize the need for careful dosage control and monitoring due to its hormonal activity.

The analytical chemistry community recognizes CAS 1093-58-9 as a crucial reference material for developing steroid detection methods. Its distinctive mass spectral fragmentation pattern and chromatographic behavior serve as important benchmarks for identifying related compounds in complex matrices. This application has become increasingly important with the rise of designer steroids in sports and the need for reliable detection techniques.

Quality specifications for Clostebol Standard materials typically require ≥98% purity, verified by multiple analytical techniques including HPLC, GC-MS, and NMR spectroscopy. Reputable suppliers provide comprehensive certificates of analysis detailing purity, solvent content, and spectroscopic characteristics. These rigorous standards ensure the material's suitability for research, method development, and quality assurance applications.

From a regulatory perspective, Clostebol appears on the prohibited lists of major sports organizations including WADA (World Anti-Doping Agency). This classification has driven demand for reliable analytical standards to support testing programs. Researchers are particularly interested in developing metabolite detection methods that can identify the compound long after administration, addressing challenges in anti-doping enforcement.

Emerging research areas for 1093-58-9 include investigations into its receptor binding kinetics and potential selective androgen receptor modulator (SARM)-like properties. Some studies suggest that chlorinated steroid derivatives might offer tissue-selective effects, though this remains an area of active investigation. Such research could lead to novel therapeutic approaches for conditions requiring selective anabolic stimulation.

The synthesis and characterization of Clostebol Standard continue to be important topics in steroid chemistry. Modern synthetic approaches focus on improving yield, purity, and environmental sustainability of production processes. Analytical challenges include ensuring stability during storage and handling, as well as developing sensitive detection methods for trace-level analysis in biological samples.

For researchers working with CAS No. 1093-58-9, proper handling and storage conditions are essential. The compound should typically be stored at controlled temperatures, protected from light and moisture, to maintain stability. These precautions ensure the material remains suitable for sensitive analytical applications and long-term research projects.

The future of Clostebol Standard research appears promising, with potential applications in both analytical chemistry and targeted therapeutic development. As analytical techniques become more sophisticated, the demand for high-quality reference materials will likely increase. Simultaneously, better understanding of its mechanism of action may open new possibilities for medical applications where controlled anabolic effects are desirable.

In conclusion, Clostebol Standard (CAS No. 1093-58-9) represents an important compound at the intersection of analytical chemistry, sports science, and pharmaceutical research. Its unique chemical properties and modified biological activity make it valuable both as a research tool and as a subject of scientific investigation. The compound's dual role as an analytical reference material and a biologically active substance ensures its continued relevance in multiple scientific disciplines.